Cas no 162514-95-6 (benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate)

• Product Name: benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CAS No: 162514-95-6
• MF: C₂₁H₁₉NO₄S
• MW: 381.44486451149
• MDL: MFCD31382301
• CID: 4611320
• Update Time: 2025-05-20

benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1 -aza-bicyclo[3.2.0]heptane-2-carboxylate
• benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1- aza-bicyclo[3.2.0]heptane-2-carboxylate
• benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-aza-bicyclo-[3.2.0]heptane-2-carboxylate
• benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-aza-bicyclo[3.2.0]heptan-2

• MDL： MFCD31382301
• Inchi： 1S/C21H19NO4S/c1-21(13-23)19(22-16(24)12-17(22)27-21)20(25)26-18(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,17-19H,12H2,1H3/t17-,19+,21+/m1/s1
• InChI Key： UZQCLWUMBJAMRY-LMNJBCLMSA-N
• SMILES： S1[C@](C=O)(C)[C@H](C(=O)OC(C2C=CC=CC=2)C2C=CC=CC=2)N2C(C[C@@H]12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 581
• XLogP3: 2.9
• Topological Polar Surface Area: 89

Additional information on benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate

Benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate: A Comprehensive Overview

Benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate, also known by its CAS number 162514-95-6, is a complex organic compound with significant applications in the field of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which includes a thiazole ring fused with a bicyclo[3.2.0]heptane system. The presence of the benzhydryl group further enhances its structural complexity and functional versatility.

The compound's structure is notable for its stereochemistry, with specific configurations at the 2S, 3R, and 5R positions. These stereocenters play a crucial role in determining the compound's physical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and minimizing adverse effects. This compound serves as a valuable model for understanding how stereochemical arrangements influence molecular behavior.

One of the most intriguing aspects of benzhydryl (2S,3R,5R)-3-formyl-3-methyl-7-oxo... is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex natural products and drug candidates. For instance, its ability to undergo various transformations, such as oxidation and cyclization reactions, makes it a versatile building block in organic synthesis.

Recent advancements in asymmetric synthesis have further expanded the utility of this compound. By employing catalytic asymmetric induction techniques, chemists can now synthesize enantiomerically pure derivatives of this compound with high efficiency. This has opened new avenues for exploring its applications in chiral recognition and asymmetric catalysis.

In terms of biological activity, benzhydryl (2S,3R,5R)-... has shown promise in modulating enzyme activity and receptor binding. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, suggesting potential therapeutic applications in areas such as inflammation and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern methodologies. Key steps include the formation of the bicyclic core through ring-closing metathesis and subsequent functionalization to introduce the benzhydryl group and other substituents.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Understanding its fate in natural systems is crucial for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, benzhydryl (2S,3R,5R)-... stands out as a significant molecule in contemporary organic chemistry due to its unique structure and diverse applications. Ongoing research continues to uncover new insights into its properties and potential uses, making it an essential subject of study for chemists and pharmacologists alike.